amino}phenol CAS No. 2165860-44-4](/img/structure/B1484934.png)
4-{[trans-2-Hydroxycyclobutyl](methyl)amino}phenol
Overview
Description
4-{[trans-2-Hydroxycyclobutyl](methyl)amino}phenol, also known as 4-{[trans-2-hydroxycyclobutyl]methyl}amino)phenol, is a synthetic compound with a wide range of applications in scientific research and laboratory experiments. Its structure consists of a phenol group, a cyclobutyl group and a methyl group. It has been studied for its biochemical and physiological effects, as well as its potential for use in medical treatments.
Scientific Research Applications
Analytical Chemistry
In analytical chemistry, derivatives of phenol such as 4-{trans-2-Hydroxycyclobutylamino}phenol can be used as chromogenic agents for the spectrophotometric determination of other compounds . The compound’s structure, which includes both hydroxyl and amino groups, makes it chemically reactive and suitable for colorimetric assays where its presence can be quantified based on color change.
Environmental Science
Phenolic compounds, including 4-{trans-2-Hydroxycyclobutylamino}phenol, are significant in environmental science due to their role in the degradation and monitoring of pollutants . They can be involved in the removal or degradation of hazardous substances from various ecosystems, contributing to environmental remediation efforts.
Materials Science
In materials science, this compound’s unique chemical properties make it valuable for the development of new materials . It can be used in the synthesis of polymers and specialty chemicals that require specific characteristics such as enhanced durability or chemical resistance.
Biochemistry
The compound’s role in biochemistry is linked to its structural similarity to amino acids and phenols, which are fundamental in various biochemical processes . It could be used in the study of enzyme-substrate interactions or as a building block in the synthesis of complex organic molecules.
Pharmacology
Phenolic compounds like 4-{trans-2-Hydroxycyclobutylamino}phenol exhibit antioxidant properties . In pharmacology, antioxidants are crucial for developing treatments that protect cells from oxidative stress, which is implicated in numerous diseases, including cancer and neurodegenerative disorders.
Organic Synthesis
This compound can serve as an intermediate in organic synthesis, aiding in the construction of various organic compounds, including pharmaceuticals and dyes . Its functional groups allow for multiple reactions, making it a versatile reagent in synthetic organic chemistry.
properties
IUPAC Name |
4-[[(1R,2R)-2-hydroxycyclobutyl]-methylamino]phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-12(10-6-7-11(10)14)8-2-4-9(13)5-3-8/h2-5,10-11,13-14H,6-7H2,1H3/t10-,11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVVJFXOTHOGBFS-GHMZBOCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCC1O)C2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN([C@@H]1CC[C@H]1O)C2=CC=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[trans-2-Hydroxycyclobutyl](methyl)amino}phenol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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